2-[(4-cyano-5-methyl-3-isothiazolyl)sulfanyl]-N'-(2-phenoxyethanimidoyl)acetohydrazide

• IUPAC Name: N-[(Z)-(1-amino-2-phenoxyethylidene)amino]-2-[(4-cyano-5-methyl-1,2-thiazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H15N5O2S2/c1-10-12(7-16)15(20-24-10)23-9-14(21)19-18-13(17)8-22-11-5-3-2-4-6-11/h2-6H,8-9H2,1H3,(H2,17,18)(H,19,21)
• InChI Key: MOESEKYOGCZUQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NS1)SCC(=O)NN=C(COC2=CC=CC=C2)N)C#N
• Isomeric SMILES: CC1=C(C(=NS1)SCC(=O)N/N=C(/COC2=CC=CC=C2)\N)C#N
• Molecular Formula: C15H15N5O2S2
• Molecular Weight: 361.4 g/mol

Description

2-[(4-cyano-5-methyl-3-isothiazolyl)sulfanyl]-N'-(2-phenoxyethanimidoyl)acetohydrazide is a useful research compound. Its molecular formula is C15H15N5O2S2 and its molecular weight is 361.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Cyclization and Pharmacological Properties : A study by Maliszewska-Guz et al. (2005) focused on the cyclization of compounds related to "2-[(4-cyano-5-methyl-3-isothiazolyl)sulfanyl]-N'-(2-phenoxyethanimidoyl)acetohydrazide" to form 1,2,4-triazole and 1,3,4-thiadiazole derivatives. These compounds were tested for their effects on the central nervous system in mice.

• Synthesis and Structural Assessment : Castiñeiras et al. (2019) designed and synthesized derivatives including methyl 2-{[4-phenyl-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate (phpy2NS) as ligands for complexes of Group 12 elements. Their molecular and supramolecular structures were studied by X-ray diffractometry.

• Pharmacological Screening : Research by Manjula et al. (2011) involved the synthesis of different benzimidazole derivatives from 2-[(1H-benzimidazol-2yl methyl) sulfanyl)] –N4-(phenylmethylidene) acetohydrazides, which were evaluated for anti-inflammatory activity.

• Antimicrobial Evaluation : Fuloria et al. (2009) synthesized and characterized compounds related to the given chemical, including 2-(4-Chloro-3-methylphenoxy)acetohydrazide derivatives, and evaluated them for antimicrobial activities.

• Anticancer Agents : A study by Fathima et al. (2022) synthesized novel 4-Chloro-1,3-Benzoxazole derivatives as anticancer agents, starting from 2-[(4-chloro-1,3-benzoxazol-2-yl)sulfanyl] acetohydrazide.

• Synthesis of New S-Substituted Sulfanylpyridines : Al-Taifi et al. (2020) synthesized and characterized new S-substituted sulfanylpyridines and related heterocycles, which could have potential applications in various fields.

• Larvicidal Activity : A study by N. P et al. (2021) focused on the synthesis of novel hydrazones of a related compound for their larvicidal activity against Anopheles arabiensis.